Cas no 2172034-18-1 (4,4-difluoro-1-(3-hydroxypentan-3-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4,4-difluoro-1-(3-hydroxypentan-3-yl)cyclohexane-1-carboxylic acid
• CAS No: 2172034-18-1
• MF: C₁₂H₂₀F₂O₃
• MW: 250.282211303711
• CID: 6482431
• PubChem ID: 165873305
• Update Time: 2025-06-08

4,4-difluoro-1-(3-hydroxypentan-3-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(3-hydroxypentan-3-yl)cyclohexane-1-carboxylic acid
• EN300-1632475
• 2172034-18-1

• Inchi： 1S/C12H20F2O3/c1-3-11(17,4-2)10(9(15)16)5-7-12(13,14)8-6-10/h17H,3-8H2,1-2H3,(H,15,16)
• InChI Key： CETSILKDCSLQFC-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(CC1)C(CC)(CC)O)F

Computed Properties

• Exact Mass: 250.13805082g/mol
• Monoisotopic Mass: 250.13805082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5Ų

Additional information on 4,4-difluoro-1-(3-hydroxypentan-3-yl)cyclohexane-1-carboxylic acid

Comprehensive Overview of 4,4-difluoro-1-(3-hydroxypentan-3-yl)cyclohexane-1-carboxylic acid (CAS No. 2172034-18-1)

The compound 4,4-difluoro-1-(3-hydroxypentan-3-yl)cyclohexane-1-carboxylic acid (CAS No. 2172034-18-1) is a fluorinated cyclohexane derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a difluorinated cyclohexane core and a hydroxypentyl side chain, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in drug discovery, particularly in modulating metabolic pathways and enzyme inhibition.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced stability, bioavailability, and binding affinity in medicinal chemistry. 4,4-difluoro-1-(3-hydroxypentan-3-yl)cyclohexane-1-carboxylic acid aligns with this trend, as its fluorine atoms contribute to improved pharmacokinetic properties. This compound is often discussed in the context of small molecule therapeutics and precision agriculture, where its derivatives could address challenges like antibiotic resistance and crop protection.

The synthesis of CAS No. 2172034-18-1 involves multi-step organic reactions, including Grignard additions and carboxylic acid functionalization. Its hydroxyl group offers a handle for further derivatization, enabling the creation of esters, ethers, or other conjugates. This flexibility is particularly valuable in high-throughput screening libraries, where structural diversity is critical for identifying lead compounds.

From an environmental perspective, the biodegradability and ecotoxicity of fluorinated compounds are hot topics. While 4,4-difluoro-1-(3-hydroxypentan-3-yl)cyclohexane-1-carboxylic acid is not classified as hazardous, its environmental impact is under scrutiny as part of broader discussions on green chemistry and sustainable synthesis. Researchers are exploring catalytic methods to reduce waste in its production, aligning with the principles of atom economy.

In the pharmaceutical industry, this compound’s potential as a proton pump inhibitor or anti-inflammatory agent is being investigated. Its carboxylic acid moiety allows for salt formation, enhancing solubility—a key factor in oral drug delivery. Meanwhile, agrochemical studies focus on its utility as a precursor for herbicides or plant growth regulators, leveraging its ability to interfere with metabolic enzymes in weeds.

Analytical characterization of CAS No. 2172034-18-1 typically employs NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques confirm the compound’s structural integrity and purity, which are critical for regulatory compliance in Good Manufacturing Practice (GMP) settings. The rise of AI-driven drug design has also spurred interest in this molecule, as computational models predict its interactions with biological targets.

Market-wise, the global demand for specialty chemicals like 4,4-difluoro-1-(3-hydroxypentan-3-yl)cyclohexane-1-carboxylic acid is projected to grow, fueled by R&D investments in personalized medicine and sustainable agriculture. Suppliers are scaling up production to meet the needs of contract research organizations (CROs) and pharmaceutical innovators, while ensuring compliance with evolving regulations like REACH and FDA guidelines.

In summary, 4,4-difluoro-1-(3-hydroxypentan-3-yl)cyclohexane-1-carboxylic acid (CAS No. 2172034-18-1) represents a promising scaffold in modern chemistry. Its applications span from drug discovery to crop science, reflecting the interdisciplinary nature of contemporary research. As scientists unravel its full potential, this compound is poised to play a pivotal role in addressing some of today’s most pressing challenges in health and sustainability.